Cas no 851718-65-5 (N-{3-5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851718-65-5
• MF: C₁₉H₂₀FN₃O₃S
• MW: 389.443806648254
• CID: 6127267
• PubChem ID: 3669067
• Update Time: 2025-06-15

N-{3-5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• Methanesulfonamide, N-[3-[5-(4-fluorophenyl)-4,5-dihydro-1-(1-oxopropyl)-1H-pyrazol-3-yl]phenyl]-
• 851718-65-5
• Z317042794
• AKOS016905209
• N-[3-[3-(4-fluorophenyl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• AKOS001457973
• N-(3-(5-(4-fluorophenyl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• N-{3-[5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• F0621-0524

• Inchi： 1S/C19H20FN3O3S/c1-3-19(24)23-18(13-7-9-15(20)10-8-13)12-17(21-23)14-5-4-6-16(11-14)22-27(2,25)26/h4-11,18,22H,3,12H2,1-2H3
• InChI Key： RZKWXHKROOKFRG-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=C(F)C=C3)N(C(=O)CC)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 389.12094084g/mol
• Monoisotopic Mass: 389.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 544.2±60.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Additional information on N-{3-5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Overview of N-{3-5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851718-65-5)

N-{3-5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, with the CAS No. 851718-65-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities. The presence of a fluorophenyl group and a propanoyl moiety in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.

The compound's unique structure, featuring a dihydro-1H-pyrazole core, contributes to its stability and reactivity. Researchers have explored its applications in modulating enzyme activity and receptor binding, particularly in the context of inflammatory and metabolic disorders. Given the rising global prevalence of such conditions, the demand for novel therapeutic agents like N-{3-5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has increased, aligning with current trends in precision medicine and targeted therapy.

In recent years, the scientific community has focused on the structure-activity relationship (SAR) of sulfonamide derivatives to optimize their efficacy and safety. The fluorophenyl group in CAS No. 851718-65-5 is particularly noteworthy, as fluorine substitution often improves pharmacokinetic properties, such as metabolic stability and membrane permeability. This aligns with the growing interest in fluorinated compounds in medicinal chemistry, a topic frequently searched in academic and industrial databases.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that N-{3-5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide may interact with pathways involved in cell proliferation and apoptosis. Given the ongoing search for anti-cancer agents with minimal side effects, this compound represents a promising candidate for further investigation. Its methanesulfonamide group, in particular, could play a critical role in binding to specific protein targets, a hypothesis supported by computational modeling and in vitro assays.

From a synthetic chemistry perspective, the preparation of CAS No. 851718-65-5 involves multi-step reactions, including cyclization and sulfonylation processes. Researchers have optimized these methods to achieve high yields and purity, addressing the need for scalable and cost-effective synthesis routes. This aspect is particularly relevant to industries focused on green chemistry and sustainable manufacturing practices, which are currently trending topics in scientific and regulatory discussions.

In conclusion, N-{3-5-(4-fluorophenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851718-65-5) is a compound of significant scientific and therapeutic potential. Its structural features and biological activities make it a valuable subject for ongoing research, particularly in the fields of drug discovery, enzyme inhibition, and molecular targeting. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the search for innovative treatments for complex diseases.